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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B166212

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imazalil sulfate is a widely used imidazole fungicide. Accurate quantification of its residues in
various matrices is crucial for regulatory compliance, food safety, and environmental
monitoring. The preparation and proper storage of accurate and stable analytical standards are
fundamental prerequisites for achieving reliable and reproducible analytical results. These
application notes provide detailed protocols for the preparation and storage of imazalil sulfate
analytical standards.

Physicochemical Properties

A summary of the key physicochemical properties of imazalil sulfate is presented in Table 1.
This information is essential for understanding its behavior in different solvents and storage
conditions.

Table 1: Physicochemical Properties of Imazalil Sulfate
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Property Value Reference

White to beige crystalline,
Appearance _ [1]
hygroscopic powder.

Molecular Formula C14H14CI2N20 - H2SO4 [2]
Molecular Weight 395.26 g/mol [2]
Melting Point 118 - 130°C [1]
Solubility
Water (20°C) >50 g /100 mL [1]
Methanol (20°C) >50 g /100 mL [1]
Ethanol (20°C) 36.3g /100 mL [1]
Acetonitrile Soluble [3]
Acetone Soluble [4]
DMSO 55 mg/mL [2]

The solid form is chemically
stable at room temperature in
the absence of light for over 2

Stability years.[1] Aqueous solutions
are stable for at least 8 weeks
at up to 40°C between pH 2.4
and 7.0.[1]

Experimental Protocols

Preparation of Imazalil Sulfate Stock Standard Solution
(1000 pg/mL)

This protocol describes the preparation of a 1000 pg/mL stock solution of imazalil sulfate in
acetonitrile. Acetonitrile is a common solvent for chromatographic analysis and is suitable for
preparing imazalil sulfate standards.
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Materials:

Imazalil sulfate analytical standard (of known purity)
HPLC-grade acetonitrile

Calibrated analytical balance

Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)
Calibrated pipettes

Amber glass vials with PTFE-lined caps

Procedure:

Equilibration: Allow the sealed container of the imazalil sulfate analytical standard to
equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh a sufficient amount of the imazalil sulfate standard. For
example, to prepare 50 mL of a 1000 pg/mL solution, weigh approximately 50 mg of the
standard. The exact mass should be recorded to four decimal places.

Dissolution: Quantitatively transfer the weighed standard to a 50 mL Class A volumetric flask.
Add a small amount of HPLC-grade acetonitrile (approximately 20-25 mL) and sonicate for
5-10 minutes or until the standard is completely dissolved.

Dilution to Volume: Once the standard is fully dissolved and the solution has returned to
room temperature, dilute to the mark with acetonitrile.

Homogenization: Cap the flask and invert it at least 20 times to ensure a homogeneous

solution.

Transfer and Labeling: Transfer the stock solution to a clean, labeled amber glass vial. The
label should include the compound name, concentration, solvent, preparation date, and
analyst's initials.

Preparation of Working Standard Solutions
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Working standard solutions are prepared by diluting the stock solution to the desired
concentration range for calibration curves.

Procedure:

 Intermediate Dilutions (if necessary): For preparing low-concentration working standards, it
may be necessary to first prepare an intermediate stock solution (e.g., 10 pg/mL) from the
primary stock solution.

o Serial Dilutions: Use calibrated pipettes and Class A volumetric flasks to perform serial
dilutions of the stock or intermediate solution with the same solvent (acetonitrile) to achieve
the desired concentrations for the calibration curve.

o Transfer and Labeling: Transfer each working standard to a separate, clearly labeled amber
glass vial.

Storage and Stability

Proper storage is critical to maintain the integrity and accuracy of the analytical standards.

Table 2: Recommended Storage Conditions and Stability
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Storage Recommended
Standard Type  Solvent . Notes
Temperature Duration
Store in a
Room .
) desiccator,
Solid Standard N/A Temperature (20- > 2 years
protected from
25°C) .
light.[1]
Protect from
) o light. Monitor for
Stock Solution Acetonitrile 2-8°C Up to 6 months S
precipitation or
degradation.
Store under
Stock Solution DMSO -20°C Up to 1 month nitrogen, away
from moisture.[5]
Store under
Stock Solution DMSO -80°C Up to 1 year nitrogen, away
from moisture.[2]
) Prepare fresh as
Working o
] Acetonitrile 2-8°C Up to 1 month needed for
Solutions )
optimal accuracy.
Aqueous Water (pH 2.4-
) Up to 40°C At least 8 weeks [1]
Solutions 7.0)

General Recommendations:

evaporation and photodegradation.

All solutions should be stored in tightly sealed amber glass vials to prevent solvent

» Before use, stored solutions should be allowed to equilibrate to room temperature.

 Visually inspect solutions for any signs of precipitation or color change before use.

 |tis good laboratory practice to periodically check the concentration of the stock solution

against a freshly prepared standard or a certified reference material.
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Safety Precautions

Imazalil sulfate is a hazardous substance and should be handled with appropriate safety

precautions.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves when handling the solid standard and its solutions.[6]

¢ Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or aerosols.[6]
e Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Visualizations

The following diagrams illustrate the workflow for the preparation of the analytical standard and
the decision-making process for its storage.

Standard Preparation

Receive Solid Equilbrate o Accurately Weigh Dissolve in Transfer to Labeled Prepare Working Transer to Labeled
Imazalil Sulfate Standard Room ‘ Standard Acelonitrile Dilute to Final Volume Homogenize Solution Amber Vial (Stock) Standards by Dilution Amber Vials (Working)

Click to download full resolution via product page

Caption: Workflow for the preparation of imazalil sulfate analytical standards.
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Imazalil Sulfate Standard

Form of Standard

Solid Solution

Solid Storage .
Solution Storage

A

Store at Room Temperature

in a desiccator, Solvent Type?
protected from light.

Y Y Y
Acetonitrile DMSO Aqueous (pH 2.4-7.0)

Acetonitrile Solution Aqueous Solution

Dg;ISO Solution

Store at 2-8°C,
protected from light.

Store up to 40°C

5
Storage Temperature? for at least 8 weeks.

-20°C -80°C

Store up to 1 month Store up to 1 year

(under nitrogen). (under nitrogen).
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Caption: Decision tree for the storage of imazalil sulfate analytical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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